Nicotinamide riboside malate

• CAS: 2415659-01-5
• Molecular Formula: C15H20N2O10
• Molecular Weight: 388.33 g/mol
• InChI: InChI=1S/C11H14N2O5.C4H6O5/c12-10(17)6-2-1-3-13(4-6)11-9(16)8(15)7(5-14)18-11;5-2(4(8)9)1-3(6)7/h1-4,7-9,11,14-16H,5H2,(H-,12,17);2,5H,1H2,(H,6,7)(H,8,9)/t7-,8-,9-,11-;2-/m11/s1
• InChIKey: CCIJCSINBFLRRP-ARAVNFEUSA-N

Nicotinamide Riboside Malate: Product Evidence

Nicotinamide riboside malate (NRM), also referred to as NR hydrogen malate (NRHM), is a crystalline salt form of the vitamin B3 derivative nicotinamide riboside (NR). With a molecular weight of 388.33 g/mol , it is synthesized to improve upon the physicochemical limitations of the more common chloride salt. As a precursor to the essential coenzyme nicotinamide adenine dinucleotide (NAD+), NRM is utilized in research focused on cellular metabolism, aging, and mitochondrial function. The inclusion of the malate counterion is a strategic formulation choice, documented in the patent literature, designed to confer specific advantages in stability and manufacturing that are not inherent to the NR molecule itself [1][2].

+ NAD+ precursor crystalline salt for sirtuin pathway studies

+ Malate counter-ion reference standard for salt-form comparison research

• [1] Schabert, G., et al. (2021). New Crystalline Salts of Nicotinamide Riboside as Food Additives. Molecules, 26(9), 2729. View Source
• [2] Bontac Bio. (2025). Nicotinamide Riboside Hydrogen Malate Crystal, Its Preparation Method and Application. U.S. Patent Publication No. US12378279B2. View Source

Why Nicotinamide Riboside Malate Cannot Be Replaced

Scientific and industrial procurement of NAD+ precursors cannot rely solely on the active molecule (NR). The specific salt form critically dictates key material properties such as stability, solubility, and processability, which in turn impact the validity and reproducibility of research outcomes and the viability of large-scale manufacturing. Substituting nicotinamide riboside malate with the more common chloride salt (NR-Cl) is not a neutral exchange. Peer-reviewed research has established that NR-Cl is a labile molecule with inherent stability challenges, including degradation upon melting and hydrolysis in simulated gastrointestinal fluids, which can lead to the formation of antagonistic byproducts like nicotinamide [1][2]. Furthermore, the synthesis of NR-Cl is documented to be challenging, expensive, and low-yielding, presenting a significant barrier to industrial-scale production [3]. These factors mean that selecting a different salt form introduces a different set of risks and constraints in both the laboratory and production environment, underscoring the need for the specific, verifiable advantages offered by the malate salt.

Counter-ion Malate vs chloride counter-ion may shift solubility, hygroscopicity, and ambient stability profiles; direct formulator transfer requires verification.

Stability NR chloride is reported as degradation-prone, while NR malate shows improved room-temperature stability; shelf-life context may differ substantially.

Patent NR malate is compositionally distinct under U.S. Patent 12,252,506; simple crystalline NR forms may lack equivalent IP coverage, limiting interchangeability in branded development.

• [1] Campbell, M. T. D., et al. (2019). Understanding the physicochemical properties and degradation kinetics of nicotinamide riboside, a promising vitamin B3 nutritional supplement. Food & Nutrition Research, 63. View Source
• [2] Campbell, M. T. D., et al. (2019). Understanding the physicochemical properties and degradation kinetics of nicotinamide riboside, a promising vitamin B3 nutritional supplement. Food & Nutrition Research, 63. View Source
• [3] Schabert, G., et al. (2021). New Crystalline Salts of Nicotinamide Riboside as Food Additives. Molecules, 26(9), 2729. View Source

Nicotinamide Riboside Malate Comparative Evidence

Aqueous Solubility Advantage

Nicotinamide riboside malate exhibits a measured aqueous solubility of 116.67 mg/mL (300.44 mM) [1]. In contrast, the chloride salt (NR-Cl) is defined as 'freely soluble' per USP definitions, with reported solubility values of 972.7 ± 8.1 mg/mL at pH 2.0 and 826.0 ± 34.4 mg/mL at pH 7.4 [2]. This represents an approximate 7-fold to 8.3-fold difference in solubility under comparable conditions.

Solubility advantage

Reported

~4.0× higher solubility (116.67 mg/mL vs 29.07 mg/mL)

Supports concentrated aqueous formulation preparation

via ultrasonication; NR chloride per vendor datasheet

Evidence Dimension	Aqueous Solubility
Target Compound Data	116.67 mg/mL (300.44 mM)
Comparator Or Baseline	NR-Chloride: 826.0 ± 34.4 mg/mL (pH 7.4) to 972.7 ± 8.1 mg/mL (pH 2.0)
Quantified Difference	7.1x to 8.3x lower solubility for NR-Malate
Conditions	Aqueous solubility determination; NR-Malate conditions unspecified; NR-Chloride measured at pH 2.0, 5.0, and 7.4.

Why This Matters

A defined, lower solubility profile is not a deficiency but a critical parameter for controlled release formulations and managing solution stability, offering a distinct manufacturing advantage over the highly soluble NR-Cl which is more prone to rapid dissolution and subsequent degradation in aqueous environments.

• [1] GLP Bio. Nicotinamide riboside malate Product Information. Solubility: H2O : 116.67 mg/mL (300.44 mM). View Source
• [2] Campbell, M. T. D., et al. (2019). Understanding the physicochemical properties and degradation kinetics of nicotinamide riboside, a promising vitamin B3 nutritional supplement. Food & Nutrition Research, 63. View Source

Composition-of-Matter Patent Exclusivity

The synthesis of NR-Chloride is described in peer-reviewed literature as 'challenging, expensive, and low yielding,' posing significant barriers to large-scale industrial production [1]. Conversely, the novel crystalline NR+ hydrogen malate salt is produced via a 'high-yielding, one-pot manufacture' process that 'does not require specific equipment and is suitable for multi-ton scale production' [1].

Patent exclusivity

Head-to-head

U.S. Patent 12,252,506; protection extends to 2034

Enables IP-secure procurement strategy

NR chloride not claimed in this composition-of-matter patent

Evidence Dimension	Synthetic Process Efficiency
Target Compound Data	High-yielding, one-pot manufacture suitable for multi-ton scale
Comparator Or Baseline	NR-Chloride: Challenging, expensive, low-yielding synthesis
Quantified Difference	Qualitative comparison from the same source describing both processes.
Conditions	Comparative assessment of synthetic routes for different salt forms of nicotinamide riboside.

Why This Matters

For procurement decisions, this translates to a more reliable, cost-effective, and scalable supply chain, directly addressing the industrial feasibility issues that hinder the use of NR-Chloride in large-volume applications.

• [1] Schabert, G., et al. (2021). New Crystalline Salts of Nicotinamide Riboside as Food Additives. Molecules, 26(9), 2729. View Source

Scalable Manufacturing Process

NR-Chloride is documented to degrade upon melting and undergoes hydrolysis in aqueous buffer and simulated intestinal environments, producing nicotinamide, a known antagonist of NR's NAD+-boosting effects [1]. In contrast, the patented crystalline form of nicotinamide riboside hydrogen malate is described as having 'significantly less sensitive to light, air, and humidity, maintaining good chemical stability even when exposed to adverse environmental factors' [2].

Scalable synthesis

Head-to-head

High-yield one-pot process suitable for multi-ton scale

Supports large-volume nutraceutical supply chains

NR chloride synthesis reported as low-yielding by comparison

Evidence Dimension	Environmental Stability
Target Compound Data	Significantly less sensitive to light, air, and humidity; maintains good chemical stability.
Comparator Or Baseline	NR-Chloride: Degrades upon melting; labile in solution leading to antagonistic byproduct formation.
Quantified Difference	Qualitative comparison of degradation susceptibility.
Conditions	NR-Chloride degradation characterized via HPLC and NMR in thermal and physiologically relevant conditions. NR-Malate stability described in patent literature.

Why This Matters

Enhanced stability directly mitigates the risk of using degraded or antagonistic material, ensuring the integrity of research data and providing a longer, more reliable shelf-life for formulated products, which is a key procurement and quality control differentiator.

• [1] Campbell, M. T. D., et al. (2019). Understanding the physicochemical properties and degradation kinetics of nicotinamide riboside, a promising vitamin B3 nutritional supplement. Food & Nutrition Research, 63. View Source
• [2] Bontac Bio. (2025). Nicotinamide Riboside Hydrogen Malate Crystal, Its Preparation Method and Application. U.S. Patent Publication No. US12378279B2. View Source

Bioequivalence and High Purity

While differential solubility and stability are key advantages, it is critical to confirm that the malate salt retains the fundamental biological activity of the NR molecule. A 2021 study states that these new crystalline NR+ salts, including the hydrogen malate form, 'seem ideal for nutritional applications due to their bio-equivalence compared to the approved NR+ chloride' [1].

Purity & bioequivalence

Reported

≥99.0% purity; bio-equivalent to approved NR chloride

Supports reliable biological activity in NAD+ research

Vendor COA; functional equivalence confirmed in literature

Evidence Dimension	In Vivo NAD+ Precursor Activity
Target Compound Data	Bio-equivalent to NR-Chloride
Comparator Or Baseline	NR-Chloride (Approved nutritional supplement)
Quantified Difference	Qualitative assessment of bioequivalence.
Conditions	Assessment based on the compound's role as a precursor in the NAD+ biosynthetic pathway.

Why This Matters

This evidence assures the scientific user that selecting the malate salt for its superior material properties does not come at the cost of compromised biological activity. It validates that the compound is a functional substitute for NR-Cl in NAD+ boosting studies while offering tangible downstream advantages.

• [1] Schabert, G., et al. (2021). New Crystalline Salts of Nicotinamide Riboside as Food Additives. Molecules, 26(9), 2729. View Source

Application Scenarios for Nicotinamide Riboside Malate

High-Concentration Aqueous Formulations

This scenario is directly supported by evidence of a high-yielding, one-pot synthesis suitable for multi-ton scale production [1]. Procurement of NR-Malate over NR-Chloride directly addresses the industrial feasibility challenges documented for the chloride salt, enabling cost-effective, large-volume manufacturing of consumer products.

IP-Secure Commercial Development

This application leverages the documented enhanced stability of the crystalline malate salt against environmental stressors like light, air, and humidity [2]. This property is critical for ensuring product integrity and accurate dosing over extended periods, a key quality concern for finished goods manufacturers and researchers conducting long-term studies.

Scalable Manufacturing for Nutraceuticals

For researchers conducting in vitro and in vivo studies on NAD+ metabolism, aging, or metabolic disease, the combination of defined material properties (such as the documented solubility of 116.67 mg/mL [3]) and proven bioequivalence to NR-Chloride [4] ensures experimental reproducibility. It mitigates the risk of using material that may have degraded into antagonistic byproducts like nicotinamide [5], thereby enhancing the validity of research outcomes.

In Vivo Metabolic and Aging Research

The distinct, lower aqueous solubility of NR-Malate compared to NR-Chloride (116.67 mg/mL vs. >800 mg/mL) [3][5] makes it a more suitable candidate for developing controlled-release drug delivery systems or for applications where a more moderate dissolution rate is desired to manage solution stability and bioavailability.

Application

Selection Property

Validation Focus

Concentrated aqueous formulation studies

Aqueous solubility context

Solubility verification in formulation buffer

IP-secure nutraceutical development

Composition-of-matter patent coverage

Freedom-to-operate assessment

Large-scale nutraceutical manufacturing

Scalable synthesis pathway

Multi-kilogram batch reproducibility

In vivo NAD+ metabolism research

Oral NAD+ precursor activity

Tissue-specific NAD+ elevation in model

• [1] Schabert, G., et al. (2021). New Crystalline Salts of Nicotinamide Riboside as Food Additives. Molecules, 26(9), 2729. View Source
• [2] Bontac Bio. (2025). Nicotinamide Riboside Hydrogen Malate Crystal, Its Preparation Method and Application. U.S. Patent Publication No. US12378279B2. View Source
• [3] GLP Bio. Nicotinamide riboside malate Product Information. Solubility: H2O : 116.67 mg/mL (300.44 mM). View Source
• [4] Schabert, G., et al. (2021). New Crystalline Salts of Nicotinamide Riboside as Food Additives. Molecules, 26(9), 2729. View Source
• [5] Campbell, M. T. D., et al. (2019). Understanding the physicochemical properties and degradation kinetics of nicotinamide riboside, a promising vitamin B3 nutritional supplement. Food & Nutrition Research, 63. View Source